4-(Dimethylamino)-2-(methylthio)phenol

• Molecular Formula: C9H13NOS
• Molecular Weight: 183.27 g/mol
• IUPAC Name: 4-(dimethylamino)-2-methylsulfanylphenol
• InChI: InChI=1S/C9H13NOS/c1-10(2)7-4-5-8(11)9(6-7)12-3/h4-6,11H,1-3H3
• InChI Key: IAUMNMZXXXADAY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC(=C(C=C1)O)SC

Description

4-(Dimethylamino)-2-(methylthio)phenol is a phenolic compound characterized by a dimethylamino group (-N(CH₃)₂) at the para position (4-position) and a methylthio group (-SCH₃) at the ortho position (2-position) on the benzene ring. This dual substitution imparts unique physicochemical properties, such as enhanced solubility in polar solvents due to the dimethylamino group and increased lipophilicity from the methylthio group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(DIMETHYLAMINO)-2-(METHYLSULFANYL)PHENOL typically involves the following steps:

Nitration: The starting material, phenol, undergoes nitration to introduce a nitro group.

Reduction: The nitro group is then reduced to an amino group.

Alkylation: The amino group is alkylated with dimethyl sulfate to form the dimethylamino group.

Thioether Formation:

Industrial Production Methods

Industrial production methods for this compound may involve similar steps but are optimized for large-scale synthesis. This includes the use of continuous flow reactors, efficient catalysts, and optimized reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-(DIMETHYLAMINO)-2-(METHYLSULFANYL)PHENOL undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can target the nitro group or other reducible functionalities.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or catalytic hydrogenation are used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles are employed under various conditions.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, and various substituted derivatives of the original compound.

Scientific Research Applications

4-(DIMETHYLAMINO)-2-(METHYLSULFANYL)PHENOL has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-(DIMETHYLAMINO)-2-(METHYLSULFANYL)PHENOL involves its interaction with specific molecular targets and pathways. The dimethylamino group can participate in hydrogen bonding and electrostatic interactions, while the methylsulfanyl group can undergo redox reactions. These interactions can modulate the activity of enzymes, receptors, and other biomolecules, leading to various biological effects.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Substitution Patterns and Electronic Effects

a) 4-(Methylthio)-3,5-xylenol (CAS 7379-51-3)

• Structure: 3,5-Dimethyl-4-(methylthio)phenol.
• Comparison: Unlike the target compound, this analog lacks the dimethylamino group but features methyl substituents at the 3- and 5-positions. The absence of the electron-donating dimethylamino group reduces its polarity, making it more lipophilic. This structural difference likely impacts biological activity; for example, methylthio-phenols are known as biomarkers for pesticide exposure due to their metabolic stability .
• Applications : Used in industrial biocides and as a reference in toxicological studies .

b) TE-05: 4-(2-(Methylthio)-ethyl)phenol

• Structure: A phenol derivative with a methylthio group attached to an ethyl side chain at the 4-position.
• TE-05 was isolated from Tabanus bivittatus and exhibited anti-inflammatory properties, suggesting that sulfur-containing phenols may modulate inflammatory pathways .

c) Ethyl 4-(Dimethylamino)benzoate

• Structure: Features a dimethylamino group at the para position and an ester group (-COOEt) at the ortho position.
• Comparison : The ester group replaces the methylthio group, enhancing hydrophilicity. In resin chemistry, this compound demonstrated higher reactivity and degree of conversion compared to methacrylate analogs, highlighting the importance of electron-donating groups in polymerization processes .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight	Key Substituents	LogP (Predicted)	Solubility (Water)
4-(Dimethylamino)-2-(methylthio)phenol	C₉H₁₃NOS	199.27 g/mol	-N(CH₃)₂ (4), -SCH₃ (2)	2.5–3.0	Moderate
4-(Methylthio)-3,5-xylenol	C₉H₁₂OS	168.25 g/mol	-CH₃ (3,5), -SCH₃ (4)	3.2–3.5	Low
TE-05	C₉H₁₂OS	168.25 g/mol	-SCH₂CH₃ (4)	2.8–3.1	Low
Ethyl 4-(dimethylamino)benzoate	C₁₁H₁₅NO₂	193.24 g/mol	-N(CH₃)₂ (4), -COOEt (1)	1.5–2.0	High

Notes:

• The target compound’s dimethylamino group enhances water solubility compared to purely lipophilic analogs like 4-(methylthio)-3,5-xylenol.
• The methylthio group contributes to higher LogP values, favoring membrane permeability in biological systems .

a) Antioxidant and Metal-Chelating Activity

• ML (): A multifunctional ligand with a quinoline backbone and dimethylamino-phenol substituents. It demonstrates metal-chelating properties relevant to Alzheimer’s disease therapy. The target compound’s dimethylamino group may similarly coordinate metal ions, though its methylthio group could alter binding affinity .
• Droloxifene (): A tamoxifen analog with a dimethylaminoethoxy group. Such structures highlight the role of amino groups in receptor targeting, suggesting the target compound could be explored in estrogen receptor modulation .